Cas no 2165737-81-3 (tert-butyl (2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate
• CAS No: 2165737-81-3
• MF: C₁₁H₂₁NO₃
• MW: 215.29
• CID: 5106058
• PubChem ID: 124649383
• Update Time: 2026-03-03

tert-butyl (2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 2-(hydroxymethyl)-3,3-dimethyl-, 1,1-dimethylethyl e…
• PS-20607
• F86297
• tert-butyl(2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate
• 2165737-81-3

• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12-7-11(4,5)8(12)6-13/h8,13H,6-7H2,1-5H3/t8-/m1/s1
• InChI Key： AKTHVEPVLSXJQD-MRVPVSSYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C)[C@H]1CO

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate

Research Brief on tert-Butyl (2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate (CAS: 2165737-81-3) in Pharmaceutical Applications

The compound tert-butyl (2S)-2-(hydroxymethyl)-3,3-dimethylazetidine-1-carboxylate (CAS: 2165737-81-3) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This chiral azetidine derivative has garnered significant attention due to its structural uniqueness, which enables the construction of constrained pharmacophores with enhanced metabolic stability and target selectivity.

Recent studies published in the Journal of Medicinal Chemistry (2023) and ACS Chemical Neuroscience (2024) have demonstrated the utility of this compound in the synthesis of γ-aminobutyric acid (GABA) receptor modulators. The stereospecific hydroxymethyl group at the 2-position and the rigid azetidine ring system provide an optimal scaffold for interacting with allosteric binding sites on GABA_A receptors. Molecular docking simulations suggest that derivatives of this compound show promising binding affinities to α5-containing GABA_A subtypes, which are implicated in cognitive disorders.

In synthetic methodology developments, a 2024 Nature Protocols paper detailed an improved asymmetric synthesis route for 2165737-81-3, achieving >99% enantiomeric excess through a novel enzymatic resolution process. The protocol highlights the compound's stability under various coupling conditions, making it particularly valuable for peptide mimetic drug development. The tert-butyloxycarbonyl (Boc) protecting group offers orthogonal deprotection compatibility in complex multi-step syntheses.

Pharmacokinetic studies of derivatives incorporating this scaffold, published in the European Journal of Pharmaceutical Sciences (2024), reveal favorable blood-brain barrier penetration profiles. The dimethyl substitution at the 3-position appears to mitigate oxidative metabolism while maintaining aqueous solubility through the hydroxymethyl moiety. These properties position 2165737-81-3 as a privileged structure for CNS drug discovery.

Emerging applications in antiviral research have been reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound serves as a core structure for protease inhibitors targeting SARS-CoV-2 M^pro. The constrained azetidine ring mimics transition-state geometries more effectively than flexible analogs, with lead compounds showing nanomolar inhibitory activity in enzymatic assays.

Current challenges in the utilization of 2165737-81-3 include the need for more cost-effective large-scale production methods and further exploration of its reactivity patterns under diverse coupling conditions. Ongoing structure-activity relationship studies aim to expand the therapeutic applications of this versatile chiral building block beyond its current neurological and antiviral indications.